Cas no 1190315-73-1 (6-(Trifluoromethyl)-5-azaindole-3-carboxaldehyde)

6-(Trifluoromethyl)-5-azaindole-3-carboxaldehyde is a versatile heterocyclic building block used in pharmaceutical and agrochemical research. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable for drug discovery. The 5-azaindole scaffold offers a rigid framework for modulating biological activity, while the aldehyde functionality allows for further derivatization via condensation or nucleophilic addition reactions. This compound is particularly useful in the synthesis of kinase inhibitors and other bioactive molecules. Its high purity and well-defined structure ensure reproducibility in synthetic applications. Suitable for cross-coupling and cyclization reactions, it serves as a key intermediate in the development of novel therapeutic agents.

6-(Trifluoromethyl)-5-azaindole-3-carboxaldehyde structure

1190315-73-1 structure

Product Name:6-(Trifluoromethyl)-5-azaindole-3-carboxaldehyde

CAS No:1190315-73-1

MF:C₉H₅F₃N₂O

MW:214.144012212753

CID:2194627

PubChem ID:71303876

Update Time:2025-11-06

6-(Trifluoromethyl)-5-azaindole-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-(Trifluoromethyl)-5-azaindole-3-carboxaldehyde
- 6-(trifluoromethyl)-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde
- 1190315-73-1
- DTXSID501178390
- 1H-Pyrrolo[3,2-c]pyridine-3-carboxaldehyde, 6-(trifluoromethyl)-
- AKOS025149191
- DB-350216
- 6-(Trifluoromethyl)-1H-pyrrolo[3,2-c]pyridine-3-carboxaldehyde
- Inchi： 1S/C9H5F3N2O/c10-9(11,12)8-1-7-6(3-14-8)5(4-15)2-13-7/h1-4,13H
- InChI Key： AQBFPVBSGKIDJU-UHFFFAOYSA-N
- SMILES： FC(C1=CC2=C(C=N1)C(C=O)=CN2)(F)F

Computed Properties

Exact Mass: 214.03539727Da
Monoisotopic Mass: 214.03539727Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 45.8Å²

6-(Trifluoromethyl)-5-azaindole-3-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T897490-1mg	6-(Trifluoromethyl)-5-azaindole-3-carboxaldehyde	1190315-73-1	1mg	$ 50.00	2022-06-02
TRC	T897490-2mg	6-(Trifluoromethyl)-5-azaindole-3-carboxaldehyde	1190315-73-1	2mg	$ 65.00	2022-06-02
TRC	T897490-10mg	6-(Trifluoromethyl)-5-azaindole-3-carboxaldehyde	1190315-73-1	10mg	$ 160.00	2022-06-02

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Additional information on 6-(Trifluoromethyl)-5-azaindole-3-carboxaldehyde

Market Research and Analysis of 6-(Trifluoromethyl)-5-Azaindole-3-Carboxaldehyde in the Chemical-Biomedical Field

The compound 6-(Trifluoromethyl)-5-Azaindole-3-Carboxaldehyde, identified by the CAS number 1190315-73-1, has garnered significant attention in the chemical-biomedical sector due to its unique structural properties and potential applications in drug development. This research brief aims to provide a comprehensive analysis of the latest advancements, market demands, and supply dynamics surrounding this compound.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel therapeutic agents. Its structure, featuring a trifluoromethyl group and an indole ring, offers versatility in binding interactions, making it a valuable tool in medicinal chemistry. Researchers have explored its potential in targeting various disease pathways, including cancer and inflammatory conditions.

Market analysis indicates a growing demand for this compound from both academic institutions and pharmaceutical companies. The increasing focus on personalized medicine and the need for novel drug candidates have driven procurement activities. Key regions exhibiting high demand include North America, Europe, and parts of Asia-Pacific, where significant investments are being made in drug discovery programs.

Suppliers of 6-(Trifluoromethyl)-5-Azaindole-3-Carboxaldehyde are primarily located in regions with established chemical manufacturing capabilities. These suppliers cater to both bulk requirements for preclinical studies and smaller-scale needs for academic research. Pricing trends suggest stability with slight fluctuations based on market demand and production costs.

In conclusion, 6-(Trifluoromethyl)-5-Azaindole-3-Carboxaldehyde holds substantial promise in advancing therapeutic interventions. Its continued exploration in research settings underscores its importance in the chemical-biomedical landscape. As demand persists, collaboration between suppliers and researchers will be crucial to ensure efficient distribution and sustained innovation.